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Compound of Interest

Compound Name: H-Ser(tBu)-OMe.HCl

Cat. No.: B555316 Get Quote

Essential Safety and Handling Guide for H-Ser(tBu)-
OMe.HCl
Topic: Personal Protective Equipment for Handling H-Ser(tBu)-OMe.HCl

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of H-
Ser(tBu)-OMe.HCl, also known as O-tert-Butyl-L-serine methyl ester hydrochloride. Adherence

to these procedures is vital for ensuring laboratory safety and minimizing risk to personnel.

Hazard Identification and Safety Summary
H-Ser(tBu)-OMe.HCl is a serine derivative that requires careful handling due to its potential

health hazards.[1][2][3] Based on available safety data, the compound is classified with the

following hazards:

Harmful if swallowed (H302)[4]

Causes skin irritation (H315)[4]

Causes serious eye irritation (H319)[4]

Harmful if inhaled (H332)[4]
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May cause respiratory irritation (H335)[4]

The following table summarizes the key safety information for H-Ser(tBu)-OMe.HCl.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed[4]

Skin

Corrosion/Irritation

(Category 2)

Warning
H315: Causes skin

irritation[4]

Serious Eye

Damage/Eye Irritation

(Category 2A)

Warning
H319: Causes serious

eye irritation[4]

Acute Toxicity,

Inhalation (Category

4)

Warning
H332: Harmful if

inhaled[4]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

Warning
H335: May cause

respiratory irritation[4]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling H-Ser(tBu)-OMe.HCl from

receipt to disposal.

Pre-Handling Preparations
Training: All personnel must be trained on the hazards of H-Ser(tBu)-OMe.HCl and the

procedures outlined in this guide.
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Safety Data Sheet (SDS) Review: A copy of the most current SDS for H-Ser(tBu)-OMe.HCl
must be readily accessible to all personnel.

Emergency Equipment Check: Ensure that a calibrated emergency eyewash station and

safety shower are accessible and in good working order. A spill kit appropriate for solid

chemical spills should also be available.

Engineering Controls: All handling of H-Ser(tBu)-OMe.HCl powder must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[5]

Required Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure.

PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), inspected before

use.

To prevent skin contact and

irritation.[5]

Eye Protection

Safety goggles that provide a

complete seal around the

eyes.

To protect against dust

particles and splashes causing

serious eye irritation.[5]

Respiratory Protection

A NIOSH-approved respirator

is necessary when handling

the powder outside of a fume

hood.[5]

To prevent inhalation of the

harmful powder, which can

cause respiratory irritation.[4]

Body Protection
A full-length laboratory coat,

fully fastened.

To protect skin and clothing

from contamination.

Footwear Closed-toe shoes. To protect feet from spills.

Handling Procedure
Donning PPE: Before entering the designated handling area, don all required PPE in the

correct order.
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Working in a Fume Hood: Conduct all weighing and transferring of H-Ser(tBu)-OMe.HCl
powder inside a certified chemical fume hood.

Avoiding Dust Formation: Handle the compound carefully to avoid generating dust.

Portioning and Use: Use appropriate tools (e.g., spatula) to handle the solid. If creating a

solution, add the solid to the solvent slowly.

Container Sealing: Keep the container of H-Ser(tBu)-OMe.HCl tightly closed when not in

use.[4]

Decontamination: After handling, decontaminate the work area in the fume hood.

Doffing PPE: Remove PPE carefully to avoid cross-contamination and wash hands

thoroughly with soap and water.[5]

Storage
Store H-Ser(tBu)-OMe.HCl in a tightly sealed container in a cool, dry, and well-ventilated

area.[4][5]

Recommended storage temperatures are -20°C for up to one month or -80°C for up to six

months for stock solutions.[1]

Disposal Plan
Proper disposal of H-Ser(tBu)-OMe.HCl and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: All waste materials contaminated with H-Ser(tBu)-OMe.HCl, including

unused product, contaminated PPE, and cleaning materials, must be collected in a

designated, labeled hazardous waste container.

Container Rinsing: Empty containers must be triple-rinsed with an appropriate solvent. The

first rinseate must be collected and disposed of as hazardous waste.[6]

Disposal Method: Dispose of hazardous waste through a licensed environmental waste

disposal service, in accordance with all federal, state, and local regulations.[5] Do not
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dispose of down the drain or in regular trash.

Emergency Procedures
Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area with plenty of soap

and water.[5] 3. Seek medical attention if

irritation persists.[4]

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[5] 2. Remove

contact lenses if present and easy to do so. 3.

Seek immediate medical attention.[4]

Inhalation

1. Move the affected person to fresh air.[4] 2. If

breathing is difficult, provide oxygen. 3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water.[4][5] 3. Seek immediate medical

attention.

Spill

1. Evacuate the area and restrict access. 2.

Wear appropriate PPE, including respiratory

protection. 3. Carefully sweep up the solid

material, avoiding dust generation, and place it

in a designated hazardous waste container. 4.

Clean the spill area with a suitable solvent and

collect the cleaning materials as hazardous

waste.

Experimental Workflow and Safety Logic
The following diagrams illustrate the procedural flow for handling H-Ser(tBu)-OMe.HCl and the

logical decision-making process for ensuring safety.
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Caption: Safe handling workflow for H-Ser(tBu)-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555316#personal-protective-equipment-for-handling-
h-ser-tbu-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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